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Compound of Interest

Compound Name: 3,5-Dimethyl-4-nitrosophenol

Cat. No.: B124193

For researchers, scientists, and drug development professionals, this guide provides a
comparative analysis of metal complexes formed with various nitrosophenol ligands. It details
their synthesis, stability, spectroscopic characteristics, and potential biological activities,
supported by available experimental data.

Metal complexes of nitrosophenols have garnered interest due to their intense coloration and
diverse applications, including in analytical chemistry and as potential biological agents.[1]
These complexes typically involve a transition metal ion coordinated to one or more
nitrosophenolate ligands. The nature of both the metal ion and the substituents on the phenol
ring significantly influences the properties of the resulting complex.

Synthesis and Structure

The synthesis of metal-nitrosophenolato complexes can be achieved through methods such as
the Baudisch reaction, which introduces a nitroso and a hydroxyl group to an aromatic ring in
the presence of a metal ion, or through the direct C-nitrosation of phenols.[1][2] A common
method involves the reaction of a metal salt with the desired nitrosophenol ligand in a suitable
solvent.[3]

The nitrosophenol ligands exist in tautomeric equilibrium between the nitrosophenol and the
more stable o-benzoquinone monoxime form.[1][2] X-ray diffraction studies have confirmed that
coordination to the metal ion occurs through the nitrogen atom of the nitroso group.[1] The
stoichiometry of these complexes varies with the metal ion; for instance, copper(ll) tends to
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form bi-ligated complexes, while cobalt(lll) and iron(ll/1ll) can accommodate three ligands,

forming octahedral complexes.[1][2]

Comparative Data of Metal-Nitrosophenol
Complexes

The following tables summarize key data for metal complexes with different nitrosophenol

ligands based on available literature.

Table 1: Stability Constants of Metal-Nitrosophenol Complexes

Metal lon Ligand Log K1 Log K2 Method Reference
- Potentiometri
Cu(ln . [41[5]
Nitrosophenol C
) - Potentiometri
Ni(ll) _ [4][5]
Nitrosophenol C
- Potentiometri
Co(ll) _ [4][5]
Nitrosophenol C
- Potentiometri
Zn(l) _ (5]
Nitrosophenol C
- Potentiometri
Mn(l1)

Nitrosophenol

c

Note: Specific comparative values for different nitrosophenols are not readily available in a

single source. The stability generally follows the Irving-Williams series.

Table 2: Spectroscopic Data for Selected Metal-Nitrosophenol Complexes
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. Key IR Bands
Complex Amax (nm) (UV-Vis) Reference
(cm™) (v(N=0))

Copper(ll) bis(4-
methyl-2- 389, 690, 763 1365 [1][3]

nitrosophenolato)

Copper(ll) bis(2-
pper(ll) bis( 1607, 1519, 1388,

methoxy-6-nitroso-4- - [3]
1273
formylphenolato)
General Cu(ll) ~600-800 (d-d
iy - (610718l
complexes transitions)

General Co(ll)

complexes

- - [9]

General Ni(Il)

complexes

- - [9]

Table 3: Antimicrobial Activity of Related Nitro-Containing Ligand Complexes

Complex Type Organism MIC (pg/mL) Reference

Cu(ll) Schiff base with  Mycobacterium 16 [10]
benzofuran core Tuberculosis '

Iron complexes with )
] } Mycobacterium
guinoxaline ] 0.78 [10]
Tuberculosis

derivatives
Rhenium bisquinoline ) 4-16 fold lower under
S. aureus, E. coli o [11]
complexes photo-irradiation
Dinuclear Ruthenium ) )
E. coli, E. faecalis 0.5-1.6 uM [12]

complex

Note: While specific MIC values for a range of metal-nitrosophenol complexes are not
extensively reported in comparative studies, related complexes with nitro-containing ligands
show significant antimicrobial potential.[10][13]
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Experimental Protocols
Synthesis of Copper(ll) bis(4-methyl-2-nitrosophenolato)

[3]

Reaction Setup: A solution of 4-methylphenol (1 equivalent) in a suitable solvent is prepared.

Addition of Reagents: An aqueous solution of sodium nitrite (2.5 equivalents) is added,
followed by an aqueous solution of copper(ll) sulfate pentahydrate (0.5 equivalents).

Reaction Conditions: The reaction mixture is stirred at ambient temperature for several
hours.

Isolation and Purification: The resulting precipitate is collected by filtration, washed with
water and a suitable organic solvent (e.g., ethanol), and then dried. Recrystallization from a
chloroform-ethanol mixture yields a deep purple solid.

Characterization: The product is characterized by mass spectrometry (MS), infrared
spectroscopy (IR), and elemental analysis.

Determination of Stability Constants by Potentiometric
Titration[4][5][6][15][16][17][18][19]

Solution Preparation: Prepare solutions of the ligand, the metal salt, a standard acid (e.g.,
HCIOa4), and a standard base (e.g., NaOH) of known concentrations in a suitable solvent
system (e.g., 70% dioxane-water) with a constant ionic strength maintained by a background
electrolyte (e.g., NaClOa).

Titration Sets: Perform a series of potentiometric titrations:
o Acid titration (A).

o Acid + Ligand titration (A+L).

o Acid + Ligand + Metal ion titration (A+L+M).

Data Acquisition: Record the pH of the solution after each addition of the standard base.
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o Calculation: Use the titration data to calculate the proton-ligand and metal-ligand stability
constants using methods such as the Calvin-Bjerrum technique. This involves calculating the
average number of protons associated with the ligand (nA) and the average number of
ligands complexed with the metal ion (n) at different pH values. The stability constants are
then determined from the formation curves (N vs. pL).

Antimicrobial Susceptibility Testing (Broth Microdilution
Method)[14]

o Preparation of Test Plates: Serially dilute the metal complexes in a suitable broth medium
(e.g., Mueller-Hinton Broth for bacteria) in a 96-well microtiter plate.

e Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., to a
0.5 McFarland standard).

 Inoculation: Inoculate each well of the microtiter plate with the microbial suspension.

 Incubation: Incubate the plates under appropriate conditions (e.g., 35°C for 18-20 hours for
bacteria).

o Determination of MIC: The Minimum Inhibitory Concentration (MIC) is determined as the
lowest concentration of the complex that completely inhibits visible growth of the
microorganism.

Visualizations
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Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Evaluation of metal-based antimicrobial compounds for the treatment of bacterial
pathogens - PMC [pmc.ncbi.nim.nih.gov]

3. Copper-Mediated Nitrosation: 2-Nitrosophenolato Complexes and Their Use in the
Synthesis of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]

4. hakon-art.com [hakon-art.com]

5. asianpubs.org [asianpubs.org]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b124193?utm_src=pdf-body-img
https://www.benchchem.com/product/b124193?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/The-possible-tautomers-of-copperII-bis4-methyl-2-nitrosophenol-2b-2bi_fig3_337096496
https://pmc.ncbi.nlm.nih.gov/articles/PMC8289199/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8289199/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6891769/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6891769/
https://www.hakon-art.com/articles/potentiometric-determination-of-stability-constants-of-transition-metal-complexes-with-paminobenzoic-acid.pdf
https://asianpubs.org/index.php/ajchem/article/download/21894/21840
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

6. researchgate.net [researchgate.net]

7. uv visible light absorption spectrum of copper complexes why are copper(l) compounds
colourless spectra of hexaaquacopper(ll) diagatetraamminecopper(ll)
hexaamminecopper(ll)complex ions Doc Brown's chemistry revision notes [docbrown.info]

8. journal.uii.ac.id [journal.uii.ac.id]

9. researchgate.net [researchgate.net]
10. mdpi.com [mdpi.com]

11. mdpi.com [mdpi.com]

12. Metal Complexes, an Untapped Source of Antibiotic Potential? - PMC
[pmc.ncbi.nlm.nih.gov]

13. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Comparative Guide to Metal Complexes of
Nitrosophenols for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124193#comparative-study-of-metal-complexes-with-
different-nitrosophenols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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